[4-(4-Phenyl-cyclohexyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone

• Molecular Formula: C26H34N2O4
• Molecular Weight: 438.6 g/mol
• IUPAC Name: [4-(4-phenylcyclohexyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C26H34N2O4/c1-30-23-17-21(18-24(31-2)25(23)32-3)26(29)28-15-13-27(14-16-28)22-11-9-20(10-12-22)19-7-5-4-6-8-19/h4-8,17-18,20,22H,9-16H2,1-3H3
• InChI Key: KPNFGZVXORFWLB-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C3CCC(CC3)C4=CC=CC=C4

Description

[4-(4-Phenyl-cyclohexyl)-piperazin-1-yl]-(3,4,5-trimethoxy-phenyl)-methanone, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used for various purposes, including as a recreational drug. However, in recent years, TFMPP has gained attention in the scientific community for its potential applications in research.

Mechanism of Action

TFMPP acts as a partial agonist at the 5-HT1B receptor, meaning that it activates the receptor to a lesser extent than the natural ligand serotonin. It has also been shown to inhibit the reuptake of serotonin, leading to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects
TFMPP has been shown to have a range of biochemical and physiological effects, including changes in serotonin levels, heart rate, blood pressure, and body temperature. It has also been shown to have effects on behavior, including increased anxiety and aggression.

Advantages and Limitations for Lab Experiments

One advantage of using TFMPP in lab experiments is its selectivity for the 5-HT1B receptor, which allows researchers to study the effects of serotonin specifically at this receptor. However, one limitation is its potential for off-target effects, as it has been shown to bind to other receptors as well.

Future Directions

There are several potential future directions for research involving TFMPP. One area of interest is its potential as a tool to study the role of the serotonergic system in psychiatric disorders such as depression and anxiety. Another area of interest is its potential as a therapeutic agent, either as a standalone treatment or in combination with other drugs. Additionally, further research is needed to fully understand the mechanisms underlying TFMPP's effects on behavior and physiology.

Synthesis Methods

The synthesis of TFMPP involves the reaction of 4-phenylcyclohexanone with piperazine, followed by the addition of 3,4,5-trimethoxybenzaldehyde. The resulting compound is then purified through recrystallization.

Scientific Research Applications

TFMPP has been used in scientific research for various purposes, including as a tool to study the serotonergic system. It has been shown to bind to the serotonin receptor 5-HT1B, which is involved in the regulation of mood, anxiety, and aggression.